({2-[(5-Methylisoxazol-3-yl)amino]-2-oxoethyl}thio)acetic acid

• IUPAC Name: 2-[2-[(5-methyl-1,2-oxazol-3-yl)amino]-2-oxoethyl]sulfanylacetic acid
• InChI: InChI=1S/C8H10N2O4S/c1-5-2-6(10-14-5)9-7(11)3-15-4-8(12)13/h2H,3-4H2,1H3,(H,12,13)(H,9,10,11)
• InChI Key: NCHMGTZBZZBPEW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)CSCC(=O)O
• Molecular Formula: C8H10N2O4S
• Molecular Weight: 230.24 g/mol

Description

This compound is a synthetic intermediate commonly used in the preparation of drugs and biologically active molecules. It is also the major intermediate formed during sulfamethoxazole biodegradation by Pseudomonas psychrophila strain HA-4.

Synthesis Analysis

The synthesis of this compound involves acylation, carbonylation, and substitution reactions. The yield of the synthesis process is around 40%. The reaction involves refluxing a mixture of the acid and methanol with a catalytic amount of sulfuric acid.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string O=C(CSCC(O)=O)NC1=NOC©=C1. The compound has a molecular weight of 230.24. The NMR spectrum of the compound shows signals at δ 2.21 (3H, s, CH3), 2.40 (3H, s, CH3), 6.61 (1H, s, isoxazole proton), 7.07–7.68 (6H, m, –N=CH and Ar-H protons).

Chemical Reactions Analysis

The compound can undergo various chemical reactions such as acylation, carbonylation, and substitution. The yield of these reactions is around 40%.

Physical And Chemical Properties Analysis

The compound is a solid with a molecular weight of 230.24. It has a melting point of 155-156°C. It is slightly soluble in water but soluble in alcohol, ether, and other organic solvents.

Scientific Research Applications

Antibacterial Applications

The compound ({2-[(5-Methylisoxazol-3-yl)amino]-2-oxoethyl}thio)acetic acid, as part of the 5-Methylisoxazol-3-yl moiety, has been utilized in the synthesis of various heterocyclic compounds. Specifically, derivatives like 5-(5-Methylisoxazol-3-yl)-4-substituted aminomethyl-2-thin-1,3,4-oxadiazoles and others were synthesized and their antibacterial activities evaluated, indicating potential applications in the development of antibacterial agents (Hui et al., 2002).

Safety and Hazards

The compound is classified as a combustible solid. It is recommended to avoid contact with skin and eyes. If contact occurs, rinse immediately with plenty of water.

Future Directions

The compound is used as a synthetic intermediate in the preparation of drugs and biologically active molecules. Therefore, future research could focus on exploring its potential applications in drug synthesis and development.